Cas no 89672-42-4 (1-Bromo-5-methoxyheptane)

• Product Name: 1-Bromo-5-methoxyheptane
• CAS No: 89672-42-4
• MF: C₈H₁₇BrO
• MW: 209.123982191086
• CID: 2811771
• PubChem ID: 19782751
• Update Time: 2025-04-21

1-Bromo-5-methoxyheptane Chemical and Physical Properties

Names and Identifiers

• 1-BROMO-5-METHOXYHEPTANE
• LCVBKMIIJAXFQV-UHFFFAOYSA-N
• 89672-42-4
• SCHEMBL8805182
• DTXSID00599868
• 1-Bromo-5-methoxyheptane

• Inchi： 1S/C8H17BrO/c1-3-8(10-2)6-4-5-7-9/h8H,3-7H2,1-2H3
• InChI Key： LCVBKMIIJAXFQV-UHFFFAOYSA-N
• SMILES： BrCCCCC(CC)OC

Computed Properties

• Exact Mass: 208.04628Da
• Monoisotopic Mass: 208.04628Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 66.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 9.2Ų